Cas no 344361-90-6 (ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate)

• Product Name: ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• CAS No: 344361-90-6
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD19442787
• CID: 844724
• Update Time: 2025-11-06

ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-2-(methylthio)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• ethyl 6-methyl-2-methylsulfanyl-4-oxo-1H-pyrimidine-5-carboxylate
• 5-ethoxycarbonyl-6-methyl-2-methylsulfanylpyrimidin-4(3H)-one
• AK-83891
• ANW-73344
• CTK8C4849
• ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate
• KB-253423
• SureCN1298124
• SureCN1899259
• ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• MDL： MFCD19442787
• Inchi： 1S/C9H12N2O3S/c1-4-14-8(13)6-5(2)10-9(15-3)11-7(6)12/h4H2,1-3H3,(H,10,11,12)
• InChI Key： VNKIDUDNEBXUHO-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(=O)OCC)C(N1)=O

Computed Properties

• Exact Mass: 228.05700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 97.61000
• LogP: 1.38920

Additional information on ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 344361-90-6)

Ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 344361-90-6) is a specialized organic compound belonging to the pyrimidine family. This heterocyclic molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's ethyl ester and methylsulfanyl functional groups contribute to its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives like ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has surged, driven by their role in drug discovery and material science. Researchers frequently search for "synthesis of pyrimidine carboxylates" or "applications of dihydropyrimidinones," reflecting the compound's relevance in modern chemistry. Its CAS number 344361-90-6 serves as a critical identifier for regulatory and commercial purposes.

The compound's 6-oxo-1,6-dihydropyrimidine core is particularly noteworthy, as it mimics bioactive motifs found in natural products. This structural similarity has led to investigations into its potential as a building block for pharmaceuticals, especially in developing kinase inhibitors and antimicrobial agents. Users often inquire about "pyrimidine-based drug design" or "heterocyclic compound stability," topics directly related to this molecule's properties.

From a synthetic perspective, ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate can be prepared through Biginelli-like condensation reactions or multicomponent syntheses. These methods align with the growing interest in "green chemistry approaches for heterocycles" and "atom-economical reactions." The compound's methylsulfanyl group offers versatility for further functionalization, a feature highly valued in medicinal chemistry.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques address common user queries about "pyrimidine derivative characterization" and "quality control for synthetic intermediates." The ethyl ester moiety in particular provides excellent solubility properties, making the compound suitable for various reaction conditions.

In material science applications, researchers have explored 344361-90-6 as a precursor for functionalized polymers and coordination complexes. This connects to trending searches about "smart materials from heterocycles" and "metal-organic frameworks design." The compound's thermal stability and electronic properties make it interesting for optoelectronic applications as well.

Storage and handling of ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate require standard laboratory precautions. While not classified as hazardous, proper chemical storage protocols should be followed, as with all synthetic intermediates. This addresses common concerns about "safe handling of laboratory chemicals" and "chemical stability under various conditions."

The commercial availability of CAS 344361-90-6 through specialty chemical suppliers has facilitated its adoption in research. Many users search for "reliable pyrimidine suppliers" or "custom synthesis of heterocycles," highlighting the importance of supply chain considerations. The compound's purification methods and scale-up challenges are also frequent topics of discussion in synthetic chemistry forums.

Future research directions for this compound may include exploring its biological activity profiles or developing more efficient synthetic routes. These possibilities align with current interests in "fragment-based drug discovery" and "continuous flow synthesis." The versatility of ethyl 4-methyl-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate ensures its continued relevance in chemical research.

In summary, 344361-90-6 represents an important pyrimidine derivative with wide-ranging applications in pharmaceutical and materials science. Its structural features and synthetic accessibility make it valuable for addressing current challenges in medicinal chemistry and functional material development. As research progresses, this compound will likely play an increasingly significant role in advancing these fields.